Cas no 1461707-39-0 (potassium 3-carbamoyl-3-hydroxypropanoate)

Potassium 3-carbamoyl-3-hydroxypropanoate is a water-soluble organic salt with potential applications in pharmaceutical and biochemical research. Its structure combines a carboxylate group, a hydroxyl group, and a carbamoyl moiety, offering versatility as an intermediate in organic synthesis. The compound’s stability in aqueous solutions and its ability to participate in hydrogen bonding make it useful for studying metabolic pathways or as a precursor in the development of bioactive molecules. Its potassium counterion enhances solubility, facilitating reactions in polar solvents. The dual functional groups (hydroxy and carbamoyl) provide reactive sites for further derivatization, supporting its utility in medicinal chemistry and material science applications.
potassium 3-carbamoyl-3-hydroxypropanoate structure
1461707-39-0 structure
Product name:potassium 3-carbamoyl-3-hydroxypropanoate
CAS No:1461707-39-0
MF:C4H8KNO4
MW:173.208922386169
CID:4600994
PubChem ID:75480412

potassium 3-carbamoyl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • potassium 3-carbamoyl-3-hydroxypropanoate
    • Inchi: 1S/C4H7NO4.K.H/c5-4(9)2(6)1-3(7)8;;/h2,6H,1H2,(H2,5,9)(H,7,8);;
    • InChI Key: RGZMDILOFAJDED-UHFFFAOYSA-N
    • SMILES: C(O)(C(=O)N)CC(=O)O.[KH]

potassium 3-carbamoyl-3-hydroxypropanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-129977-0.05g
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95%
0.05g
$229.0 2023-02-15
TRC
P993153-50mg
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0
50mg
$ 295.00 2022-06-03
TRC
P993153-5mg
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0
5mg
$ 50.00 2022-06-03
TRC
P993153-10mg
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0
10mg
$ 70.00 2022-06-03
Enamine
EN300-129977-0.25g
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95%
0.25g
$487.0 2023-02-15
Enamine
EN300-129977-5000mg
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95.0%
5000mg
$2858.0 2023-09-30
A2B Chem LLC
AV53449-2.5g
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95%
2.5g
$2068.00 2024-04-20
Enamine
EN300-129977-1000mg
potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95.0%
1000mg
$986.0 2023-09-30
Aaron
AR01A6GL-50mg
Potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95%
50mg
$340.00 2025-02-09
Aaron
AR01A6GL-500mg
Potassium 3-carbamoyl-3-hydroxypropanoate
1461707-39-0 95%
500mg
$1081.00 2025-02-09

Additional information on potassium 3-carbamoyl-3-hydroxypropanoate

Professional Introduction to Potassium 3-Carbamoyl-3-Hydroxypropanoate (CAS No. 1461707-39-0)

Potassium 3-carbamoyl-3-hydroxypropanoate, with the chemical formula C₅H₉NO₄K, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound is an alkaline salt derived from 3-carbamoyl-3-hydroxypropanoic acid, and its potassium salt form enhances its solubility in aqueous solutions, making it a valuable candidate for various applications in drug formulation and delivery systems.

The structure of Potassium 3-carbamoyl-3-hydroxypropanoate features a carboxylate group and a carbamoyl group attached to a hydroxyl-substituted propanoate backbone. This configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. The presence of both carbamoyl and hydroxyl functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the potential applications of Potassium 3-carbamoyl-3-hydroxypropanoate in the development of novel therapeutic agents. Studies have demonstrated its ability to act as a modulator of metabolic pathways, particularly those involving amino acid metabolism and energy homeostasis. The compound's unique chemical profile makes it a promising candidate for investigating its role in diseases such as diabetes, obesity, and metabolic syndrome.

One of the most intriguing aspects of Potassium 3-carbamoyl-3-hydroxypropanoate is its pharmacokinetic behavior. Research indicates that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its suitability for systemic drug delivery. Furthermore, its stability under various pH conditions enhances its feasibility for use in oral formulations, which is crucial for patient compliance and therapeutic efficacy.

In vitro studies have shown that Potassium 3-carbamoyl-3-hydroxypropanoate can interact with key enzymes involved in the urea cycle and gluconeogenesis. These interactions may lead to the development of new strategies for managing nitrogen metabolism disorders. Additionally, preliminary data suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory conditions.

The synthesis of Potassium 3-carbamoyl-3-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

From a regulatory perspective, Potassium 3-carbamoyl-3-hydroxypropanoate is classified as a non-controlled substance, facilitating its use in both preclinical and clinical research without stringent regulatory hurdles. This classification has accelerated its adoption in academic and industrial settings, where researchers can explore its therapeutic potential without extensive regulatory oversight.

The future directions for research on Potassium 3-carbamoyl-3-hydroxypropanoate are promising and multifaceted. Ongoing studies aim to elucidate its mechanism of action at the molecular level, which will provide critical insights into its therapeutic efficacy. Additionally, efforts are underway to develop novel derivatives with enhanced pharmacological properties through structure-activity relationship (SAR) studies.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of Potassium 3-carbamoyl-3-hydroxypropanoate into viable therapeutic agents. Such partnerships can leverage complementary expertise in synthetic chemistry, pharmacology, and clinical research to accelerate the translation of laboratory findings into clinical applications.

In conclusion, Potassium 3-carbamoyl-3-hydroxypropanoate (CAS No. 1461707-39-0) represents a significant advancement in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features, combined with promising preclinical data, position it as a valuable compound for further investigation into metabolic disorders and inflammatory conditions. As research continues to uncover new insights into its biological activities, this compound is poised to play a crucial role in future therapeutic strategies.

Recommend Articles

Recommended suppliers
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd